Cas no 2171282-97-4 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid)
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid
- 2171282-97-4
- EN300-1492245
- (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid
-
- Inchi: 1S/C25H30N2O6/c1-25(2,23(31)27-21(11-14-28)22(29)30)12-13-26-24(32)33-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-21,28H,11-15H2,1-2H3,(H,26,32)(H,27,31)(H,29,30)/t21-/m1/s1
- InChI Key: JUUJILNPXWNDLC-OAQYLSRUSA-N
- SMILES: O(C(NCCC(C)(C)C(N[C@@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 125Ų
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1492245-0.05g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1492245-0.1g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1492245-0.25g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1492245-0.5g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1492245-1.0g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1492245-2.5g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1492245-5.0g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1492245-10.0g |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1492245-50mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1492245-100mg |
(2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]-4-hydroxybutanoic acid |
2171282-97-4 | 100mg |
$2963.0 | 2023-09-28 |
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid
Introduction to (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic Acid (CAS No. 2171282-97-4)
(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid is a specialized compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171282-97-4, has garnered attention due to its unique structural properties and potential applications in drug design and synthesis. The intricate molecular framework of this compound, featuring a combination of amino, carboxylic, and hydroxyl functional groups, positions it as a valuable candidate for further exploration in medicinal chemistry.
The structural composition of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid includes a chiral center at the 2-position, which is critical for its stereochemical properties and biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and protease inhibition studies. This compound's multifaceted functionality makes it an attractive scaffold for developing novel therapeutic agents targeting various biological pathways.
In recent years, there has been a growing interest in the development of peptidomimetics as alternative therapeutic entities. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of non-peptide moieties into the structure can significantly improve pharmacokinetic properties while maintaining or enhancing biological activity. (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid exemplifies this approach by integrating a fluorenylmethoxycarbonyl group, which is commonly used in solid-phase peptide synthesis (SPPS) to protect amino groups during coupling reactions.
One of the most compelling aspects of this compound is its potential role in the development of targeted therapies for neurological disorders. Research has indicated that certain peptidomimetics can cross the blood-brain barrier more effectively than their peptide counterparts, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The chiral center in (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid contributes to its ability to interact selectively with specific receptors and enzymes in the brain, thereby modulating neural pathways involved in these diseases.
The hydroxyl group at the 4-position of this compound also plays a crucial role in its biological activity. Hydroxylated compounds are known to exhibit enhanced solubility and binding affinity to biological targets. This property makes (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid a versatile building block for designing molecules that can interact with proteins and enzymes in a highly specific manner. Such interactions are essential for developing drugs that can modulate cellular processes without causing off-target effects.
Recent advancements in computational chemistry have further accelerated the discovery and optimization of peptidomimetics like (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with target proteins with high accuracy. This enables the rational design of molecules with improved pharmacological properties by optimizing key structural features such as hydrogen bonding patterns, hydrophobic interactions, and charge distributions.
The dimethylbutanamido moiety in the name (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid contributes to its stability and resistance to enzymatic degradation. This feature is particularly important for drugs that need to be administered orally or intermittently, as it ensures prolonged circulation and sustained therapeutic effects. Additionally, the dimethyl substitution at the 3-position enhances lipophilicity, which can improve membrane permeability and facilitate cellular uptake.
In conclusion, (2R)-2-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)- ) >dimethyl > > > > > >(-hydroxybuto(-hydro(-hy))))] is a multifunctional compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutics targeting neurological disorders and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
2171282-97-4 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamido-4-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)